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Technical Support Center: Purification of
Deruxtecan-Based ADCs

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the purification of antibody-drug conjugates
(ADCs) containing the potent topoisomerase | inhibitor, deruxtecan. This guide is designed to
provide in-depth technical assistance, troubleshooting advice, and frequently asked questions
(FAQs) to address the specific challenges encountered during the removal of unconjugated
deruxtecan from your ADC preparations. As Senior Application Scientists, we have synthesized
field-proven insights and technical data to ensure the integrity and reliability of the protocols
and advice presented herein.

Understanding the Challenge: The Importance of
Removing Unconjugated Deruxtecan
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The conjugation of deruxtecan to a monoclonal antibody (mADb) is a critical step in creating a
targeted therapeutic. However, the reaction mixture inevitably contains residual, unconjugated
(free) deruxtecan. The presence of this free payload is a significant concern as it can lead to
systemic toxicity and a diminished therapeutic window for the ADC.[1][2] Therefore, robust and
efficient purification methods are paramount to ensure the safety and efficacy of the final ADC
product.[3]

The primary challenges in removing unconjugated deruxtecan stem from its physicochemical
properties. Deruxtecan is a hydrophobic small molecule, and its presence, even in small
amounts, can influence the overall characteristics of the ADC preparation.[4][5] Furthermore,
the conjugation process itself can sometimes lead to the formation of aggregates, which also
need to be removed during purification.[5][6]

This guide will focus on the most effective methods for purifying deruxtecan-based ADCs, with
a particular emphasis on removing the unconjugated payload.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing unconjugated deruxtecan from ADC
preparations?

Al: The most commonly employed and effective methods for removing unconjugated
deruxtecan are Tangential Flow Filtration (TFF), Size Exclusion Chromatography (SEC), and
Hydrophobic Interaction Chromatography (HIC).[3][7][8] Each method leverages different
physicochemical properties to achieve separation. TFF separates molecules based on size,
making it ideal for removing small molecules like deruxtecan from large ADC molecules. SEC
also separates based on size and is highly effective for removing small molecule impurities.[9]
[10] HIC separates molecules based on their hydrophobicity, which is particularly useful for
ADCs as the conjugation of the hydrophobic deruxtecan payload increases the overall
hydrophobicity of the antibody.[5][11][12]

Q2: How do | choose the most appropriate purification method for my deruxtecan-ADC?

A2: The choice of purification method depends on several factors, including the scale of your
preparation, the specific characteristics of your ADC, and the desired level of purity.
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» For initial, rapid removal of the bulk of unconjugated deruxtecan and buffer exchange,
Tangential Flow Filtration (TFF) is often the preferred method due to its scalability and
efficiency.[13]

» For high-resolution separation of the ADC from unconjugated drug and other small molecule
impurities at the lab scale, Size Exclusion Chromatography (SEC) is an excellent choice.[9]

e To not only remove unconjugated drug but also to separate ADC species with different drug-
to-antibody ratios (DARS), Hydrophobic Interaction Chromatography (HIC) is the gold
standard.[11][14]

In many process development scenarios, a combination of these techniques is used to achieve
the highest purity.[3] For instance, an initial TFF step to remove the majority of the free drug
can be followed by a polishing step using HIC to separate different DAR species and remove
any remaining unconjugated drug.

Q3: I am observing aggregation in my deruxtecan-ADC preparation after conjugation. How can
| address this during purification?

A3: Aggregation is a common challenge in ADC manufacturing, often exacerbated by the
hydrophobic nature of the payload.[5][6] Both SEC and HIC can effectively remove aggregates.
[8][10] During method development, it is crucial to screen different buffers and conditions to
minimize aggregation. For instance, in HIC, using the minimum necessary salt concentration
for binding can help reduce protein-protein interactions that lead to aggregation. Additionally,
optimizing the pH of your buffers to be 1-2 units away from the isoelectric point (pl) of the ADC
can help maintain its solubility.

Q4: What analytical methods can | use to confirm the removal of unconjugated deruxtecan?

A4: Several analytical techniques can be used to quantify residual free deruxtecan. High-
Performance Liquid Chromatography (HPLC), particularly Reversed-Phase HPLC (RP-HPLC),
is a widely used method for separating and quantifying small hydrophobic molecules like
deruxtecan.[15] Liquid Chromatography-Mass Spectrometry (LC-MS/MS) offers high sensitivity
and specificity for quantifying the free payload.[16] Size Exclusion Chromatography (SEC) can
also be used to detect the presence of free drug, which will elute much later than the ADC
peak.[9]
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Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of your
deruxtecan-ADC.
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Issue

Potential Cause

Troubleshooting Steps

Low ADC Recovery After

Purification

Aggregation and Precipitation:
The hydrophobic nature of
deruxtecan can increase the
propensity for aggregation,

leading to product loss.

Optimize buffer conditions (pH,
ionic strength) to enhance
ADC solubility. Consider
adding excipients like arginine
to reduce aggregation. Screen
different chromatography
resins or TFF membranes to

minimize non-specific binding.

Non-specific Binding: The ADC
may be binding to the
purification matrix
(chromatography resin or TFF

membrane).

For HIC, try a less hydrophobic
resin. For IEX, adjust the pH
and salt concentration of the
buffers. For TFF, ensure the
membrane material is
compatible and minimally

binding.

Incomplete Removal of

Unconjugated Deruxtecan

Inefficient TFF Diafiltration:
The number of diavolumes
may be insufficient, or the
membrane cutoff may not be

optimal.

Increase the number of
diavolumes during the TFF
process. Ensure the use of a
membrane with an appropriate
molecular weight cutoff (e.g.,
30 kDa for a ~150 kDa ADC) to
allow for efficient passage of

the small deruxtecan molecule.

Poor Resolution in
Chromatography: The
chromatographic method may
not be optimized for separating
the ADC from the free drug.

For SEC, ensure the column
has the appropriate pore size
for separating the large ADC
from the small drug molecule.
[9] For HIC, optimize the salt
gradient to achieve better
resolution between the ADC
and the highly hydrophobic

free drug.
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Poor Peak Shape in
Chromatography

Secondary Interactions with
the Column: The ADC may be
interacting with the stationary
phase in ways other than the

intended mechanism.

For HIC, a shallow gradient
can improve peak shape. For
SEC, ensure the mobile phase
composition is optimized to
minimize non-specific
interactions. Adding a small
amount of organic modifier to
the mobile phase in HIC can
sometimes reduce secondary

interactions.

ADC Instability During

Purification

Harsh Buffer Conditions: The
pH or salt concentration of the
purification buffers may be
destabilizing the ADC.

Perform buffer screening to
identify conditions that
maintain the stability of your
ADC. Whenever possible,

conduct purification steps at

reduced temperatures.

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for the key purification techniques.

Protocol 1: Removal of Unconjugated Deruxtecan using
Tangential Flow Filtration (TFF)

This protocol is designed for the initial bulk removal of unconjugated deruxtecan and for buffer
exchange of the ADC preparation.

Materials:
e TFF system with a reservoir, pump, and pressure gauges

¢ Pellicon® Capsule with a 30 kDa molecular weight cutoff (MWCO) Ultracel® membrane (or
equivalent)

 Diafiltration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)
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e Crude ADC reaction mixture

Procedure:

e System Setup and Equilibration:

o Install the TFF capsule into the system according to the manufacturer's instructions.

o Flush the system with purified water and then with the diafiltration buffer to remove any
storage solutions and to equilibrate the membrane.

e Concentration of Crude ADC:

o

Load the crude ADC reaction mixture into the reservoir.

[¢]

Begin recirculation of the ADC solution through the TFF capsule.

[e]

Apply a transmembrane pressure (TMP) to initiate the removal of permeate.

[e]

Concentrate the ADC solution to a target concentration, typically in the range of 25 to 30
g/L.

o Diafiltration:

o Once the target concentration is reached, begin the diafiltration process by adding
diafiltration buffer to the reservoir at the same rate as the permeate is being removed
(constant-volume diafiltration).

o Perform a minimum of 5-7 diavolumes to ensure efficient removal of the unconjugated
deruxtecan. The exact number of diavolumes should be optimized for your specific
process.

e Final Concentration and Recovery:

o After diafiltration, stop the addition of buffer and continue to concentrate the ADC solution
to the desired final volume.
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o Recover the purified ADC from the system. To maximize recovery, a buffer flush of the
system can be performed and pooled with the concentrated ADC.

Workflow Diagram:

TFF Purification of Deruxtecan-ADC

Permeate

Crude ADC Mixture
(ADC + Free Deruxtecan)

Click to download full resolution via product page

Caption: Workflow for removing unconjugated deruxtecan using TFF.

Protocol 2: High-Resolution Separation using Size
Exclusion Chromatography (SEC)

This protocol is suitable for laboratory-scale purification to achieve high purity by separating the
ADC from unconjugated deruxtecan and other small molecules.

Materials:

HPLC or FPLC system with a UV detector

SEC column suitable for protein separations (e.g., TSKgel G3000SWxI)[8]

Mobile phase (e.g., 0.2 M sodium phosphate, 0.2 M potassium chloride, pH 6.5)[8]

ADC sample partially purified by TFF or crude reaction mixture

Procedure:

e System and Column Equilibration:
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o Equilibrate the SEC column with at least two column volumes of the mobile phase at the
desired flow rate (e.g., 0.5 mL/min) until a stable baseline is achieved.

e Sample Injection:

o Inject a defined volume of the ADC sample onto the column. The injection volume should
not exceed 2-5% of the total column volume to ensure optimal resolution.

o Elution and Fraction Collection:

[e]

Elute the sample isocratically with the mobile phase.

o

Monitor the elution profile at 280 nm for the protein (ADC) and at a wavelength specific for
deruxtecan if possible.

o

The ADC will elute first in the void volume or shortly after, while the smaller unconjugated
deruxtecan will be retained in the pores of the stationary phase and elute later.

o

Collect fractions corresponding to the ADC peak.
e Pooling and Analysis:
o Pool the fractions containing the purified ADC.
o Analyze the pooled fractions for purity, concentration, and residual free drug.

Workflow Diagram:

SEC Purification of Deruxtecan-ADC

Q
(withAf?eg gzmzlt?ecan) Inject —P[Isocratic ElutionHFraction Collectionj

e
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Caption: Workflow for separating unconjugated deruxtecan using SEC.

Protocol 3: Purification and DAR Species Separation by
Hydrophobic Interaction Chromatography (HIC)

This protocol is designed to remove unconjugated deruxtecan and to separate ADC species
based on their drug-to-antibody ratio.

Materials:

HPLC or FPLC system with a gradient pump and UV detector

HIC column (e.g., Toyopearl Phenyl-650S)[11]

Mobile Phase A (Binding Buffer): 50 mM sodium phosphate, 2 M sodium chloride, pH 7.0[11]

Mobile Phase B (Elution Buffer): 50 mM sodium phosphate, pH 7.0[11]

ADC sample
Procedure:
e Sample Preparation:

o Dilute the ADC sample with an equal volume of Mobile Phase A to promote binding to the
column.[11]

o System and Column Equilibration:
o Equilibrate the HIC column with Mobile Phase A until a stable baseline is achieved.
e Sample Loading:

o Load the prepared ADC sample onto the equilibrated column. Unconjugated antibody
(DAR=0) may flow through during this step.[11]
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e Elution and Fraction Collection:
o Wash the column with Mobile Phase A to remove any unbound species.

o Apply a linear gradient from 0% to 100% Mobile Phase B over a defined number of
column volumes to elute the bound ADC species. ADCs with lower DARs will elute earlier
in the gradient than those with higher DARs. The highly hydrophobic unconjugated
deruxtecan will bind strongly and may require a step to 100% Mobile Phase B or an
organic solvent wash to be fully removed.

o Collect fractions across the gradient.
e Pooling and Analysis:

o Analyze the collected fractions to identify those containing the desired DAR species and
confirm the absence of free deruxtecan.

o Pool the desired fractions.

Workflow Diagram:

HIC Purification and DAR Separation of Deruxtecan-ADC

Low DAR ADC

e ———— —
Sample Preparation Load Salt Gradient Elution Fraction Collection
(Dilute with High Salt Buffer) (Decreasing Salt Concentration)

Click to download full resolution via product page

Caption: HIC workflow for ADC purification and DAR fractionation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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